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Compound of Interest

Compound Name: BDP FL azide

Cat. No.: B605990 Get Quote

For researchers, scientists, and professionals in drug development, the selection of a

fluorescent probe is a critical decision dictated by its photophysical characteristics and

chemical reactivity. BDP FL azide, a derivative of the BODIPY (boron-dipyrromethene) class of

dyes, has emerged as a prominent tool for fluorescent labeling.[1][2] This guide provides a

comprehensive overview of its core properties, experimental methodologies for their

characterization, and its application in bio-conjugation.

BDP FL azide is a bright, green-emitting fluorophore recognized for its high photostability and

substantial fluorescence quantum yield, particularly in aqueous environments.[3][4][5] Its azide

functional group enables its covalent attachment to alkyne-modified biomolecules through

copper-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of "click chemistry." This

specific and efficient reaction makes BDP FL azide an invaluable reagent for labeling proteins,

nucleic acids, and other molecules for visualization and analysis.

Core Photophysical Properties
The utility of BDP FL azide in fluorescence-based applications stems from its excellent

photophysical parameters. It is compatible with standard FAM (fluorescein) and Alexa Fluor 488

filter sets, making it readily adaptable to common fluorescence instrumentation.

Data Summary
The quantitative photophysical properties of BDP FL azide are summarized below. These

values represent the consensus from multiple suppliers and are typically measured in solvents

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b605990?utm_src=pdf-interest
https://www.benchchem.com/product/b605990?utm_src=pdf-body
https://probes.bocsci.com/resources/bodipy-dyes-definition-structure-synthesis-and-uses.html
https://probes.bocsci.com/resources/bodipy-design-synthesis-and-functionalization-high-performance-bodipy-derivatives.html
https://www.benchchem.com/product/b605990?utm_src=pdf-body
https://axispharm.com/product/bdp-fl-azide/
https://www.lumiprobe.com/p/bdp-fl-azide
https://labscoop.com/us/en/product/ant/antibodies-com/a270091-100-bdp-fl-azide
https://www.benchchem.com/product/b605990?utm_src=pdf-body
https://www.benchchem.com/product/b605990?utm_src=pdf-body
https://www.benchchem.com/product/b605990?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605990?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


like methanol or aqueous buffers (e.g., PBS, pH 7.4).

Property Value Source(s)

Absorption Maximum (λabs) 503 nm

Emission Maximum (λem) 509 - 512 nm

Molar Extinction Coefficient (ε) 80,000 - 92,000 M-1cm-1

Fluorescence Quantum Yield

(Φf)
~0.97

Fluorescence Lifetime (τ)
~4-5 ns (estimated from BDP

FL conjugates)

Correction Factor at 260 nm

(CF260)
0.015

Correction Factor at 280 nm

(CF280)
0.027

Key Applications and Workflow
The primary application of BDP FL azide is the fluorescent labeling of biomolecules via click

chemistry. This process allows for the specific and efficient attachment of the bright,

photostable BDP FL dye to a target molecule for subsequent detection and analysis in

techniques like fluorescence imaging and flow cytometry.
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Reactants

Click Reaction (CuAAC)

Product

Downstream Applications

BDP FL Azide (N₃)

Cu(I) Catalyst
(e.g., CuSO₄ + Reductant)

Alkyne-Modified
Biomolecule

Fluorescently Labeled
Biomolecule

Covalent Bond Formation

Fluorescence Imaging Flow Cytometry Other Analyses
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Prepare Stock Solutions
(Sample & Standard)

Create Serial Dilutions
(Abs < 0.1)

Measure Absorbance
(UV-Vis Spectrophotometer)

Measure Emission Spectra
(Fluorimeter)

Integrate Fluorescence Intensity

Plot Intensity vs. Absorbance

Calculate Quantum Yield
Using Gradients and Standard Φf
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Setup & Calibration

Data Acquisition

Analysis

Excite Sample with
Pulsed Light Source

Measure Time Delay
(Excitation to Photon Arrival)

Measure IRF
(Scattering Solution)

Fit Decay Curve via
Iterative Reconvolution with IRF

Input for Fit

Build Photon Arrival
Time Histogram

Repeat Millions of Times

Determine Fluorescence Lifetime (τ)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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